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Compound of Interest

Compound Name: (S)-3-Methylpiperazin-2-one
CAS No.: 78551-38-9
Cat. No.: B1590091
Get Quote
. J

A proactive approach to safety begins with a thorough understanding of the potential hazards.
Based on data from suppliers and regulatory classifications for the enantiomer and related
piperazine compounds, (S)-3-Methylpiperazin-2-one should be handled as a hazardous
substance.

GHS Classification and Health Hazards

The primary hazards are related to its irritant and corrosive properties, with a potential for
respiratory sensitization.[5] The toxicological profile is incomplete, which mandates handling it
as a substance with unknown long-term effects.[2][4]

Table 1: GHS Hazard and Precautionary Statements
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GHS Classification Code

Hazard Statements H315

Statement Source

Causes skin
irritation.

H318 / H319

Causes serious eye
damage / Causes [5]

serious eye irritation.

H334

May cause allergy or

asthma symptoms or

breathing difficulties if
inhaled.

H335

May cause respiratory

irritation.

Precautionary
P261
Statements

Avoid breathing dust. [4]

P264

Wash skin thoroughly

after handling.

P271

Use only outdoors or
in a well-ventilated

area.

P280

Wear protective
gloves/ eye protection/

face protection.

P302 + P352

IF ON SKIN: Wash
with plenty of soap

and water.

P304 + P340

IF INHALED: Remove
person to fresh air and
keep comfortable for

breathing.

P305 + P351 + P338

IF IN EYES: Rinse [4]

cautiously with water
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GHS Classification Code Statement Source

for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

Store in a well-

ventilated place. Keep
P403 + P233 , _

container tightly

closed.

| | P501 | Dispose of contents/ container to an approved waste disposal plant. | |

Note: This table aggregates data from various sources, including those for the (R)-enantiomer,
which is expected to have identical physical hazards.

Chemical Reactivity and Incompatibilities

To prevent hazardous reactions, (S)-3-Methylpiperazin-2-one must be stored and handled
away from incompatible materials.

o Strong Oxidizing Agents: Contact can lead to vigorous, potentially explosive reactions.
e Strong Acids: As a piperazine derivative, it can react exothermically with strong acids.[2][3]
e Acid Anhydrides and Acid Chlorides: These can cause vigorous reactions.[2]

Stable under recommended storage conditions, but should be protected from moisture.[4]
Hazardous decomposition products formed under fire conditions include carbon oxides (CO,
CO2) and nitrogen oxides (NOXx).[4]

Section 2: Exposure Controls and Personal
Protective Equipment (PPE)

A multi-layered approach to exposure prevention is critical. This involves a combination of
engineering controls, administrative procedures, and appropriate PPE, often referred to as the
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Hierarchy of Controls.

Hierarchy of Controls for (S)-3-Methylpiperazin-2-one

Engineering Controls

(Primary Barrier)

(Procedural Safety) chemical fume hood.

Administrative Controls Work within a certified T

(Last Line of Defense) Provide safety training.

Personal Protective Equipment (PPE) Develop SOPs. Restrict access. T

face shield, and lab coat.

Wear appropriate gloves, goggles, T

Click to download full resolution via product page
Caption: Workflow for responding to a minor chemical spill.

First Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an injury. Always
show the Safety Data Sheet to attending medical personnel. [4] Table 3: First Aid Procedures
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Exposure Route Action

Move the person to fresh air. If breathing
) is difficult or stops, provide artificial
Inhalation . . .
respiration or oxygen. Seek immediate

medical attention. [2][3]

Immediately remove all contaminated clothing.
) Rinse the affected skin with plenty of soap and
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation persists. [2][3]

Immediately flush eyes with plenty of water for
at least 15 minutes, holding eyelids open.

Eye Contact Remove contact lenses if present and easy to
do. Seek immediate medical attention from an

ophthalmologist. [2][3]

| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to
an unconscious person. Seek immediate medical attention. [2][3]|

Section 5: Waste Management

All waste containing (S)-3-Methylpiperazin-2-one must be treated as hazardous.

e Unused Product: Dispose of surplus or non-recyclable material through a licensed disposal
company. [4]* Contaminated Materials: This includes empty containers, absorbent materials
from spills, and contaminated PPE. Collect these in a clearly labeled, sealed container. [4]
[6]* Regulations: Adhere strictly to all local, regional, and national regulations for hazardous
waste disposal. [2]Do not dispose of down the drain. [4]

Conclusion

(S)-3-Methylpiperazin-2-one is a valuable synthetic building block that demands careful and
informed handling. The lack of a complete toxicological profile necessitates a conservative
approach to safety. By implementing robust engineering controls, consistently using
appropriate PPE, adhering to established handling protocols, and being prepared for
emergencies, researchers can work safely with this compound. The causality is clear:
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understanding the known hazards of corrosivity and irritation, and respecting the unknown
toxicological potential, directly informs the stringent controls required to protect the health and
safety of all laboratory personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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